Cas no 1015171-69-3 (Methyl salvionolate A)

• Product Name: Methyl salvionolate A
• CAS No: 1015171-69-3
• MF: C₂₇H₂₄O₁₀
• MW: 508.473468780518
• CID: 2087221
• PubChem ID: 24862412
• Update Time: 2025-07-14

Methyl salvionolate A Chemical and Physical Properties

Names and Identifiers

• Methyl salvionolate A
• (alphaR)-alpha-[[(2E)-3-[2-[(1E)-2-(3,4-Dihydroxyphenyl)ethenyl]-3,4-dihydroxyphenyl]-1-oxo-2-propen-1-yl]oxy]-3,4-dihydroxybenzenepropanoic acid methyl ester
• 1015171-69-3
• DA-65393
• methyl salvianolate A
• methyl (2R)-3-(3,4-dihydroxyphenyl)-2-[(E)-3-[2-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-3,4-dihydroxyphenyl]prop-2-enoyl]oxypropanoate
• CHEMBL4279088
• HY-N11288
• CS-0645827
• FS-7809
• AKOS040762055

• Inchi： 1S/C27H24O10/c1-36-27(35)24(14-16-4-9-20(29)23(32)13-16)37-25(33)11-6-17-5-10-21(30)26(34)18(17)7-2-15-3-8-19(28)22(31)12-15/h2-13,24,28-32,34H,14H2,1H3/b7-2+,11-6+/t24-/m1/s1
• InChI Key： FHBVHUFYVODQRD-XKHISXTNSA-N
• SMILES： O(C(/C=C/C1=CC=C(C(=C1/C=C/C1C=CC(=C(C=1)O)O)O)O)=O)[C@@H](C(=O)OC)CC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 508.13694696g/mol
• Monoisotopic Mass: 508.13694696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 174Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Methyl salvionolate A

Methyl Salvionolate A (CAS No. 1015171-69-3): A Comprehensive Overview

Methyl salvionolate A (CAS No. 1015171-69-3) is a naturally occurring compound derived from the plant Salvia miltiorrhiza, commonly known as Danshen. This compound has garnered significant attention in the scientific community due to its potential therapeutic applications, particularly in the fields of cardiovascular and neurodegenerative diseases. This article provides a detailed overview of Methyl salvionolate A, including its chemical structure, biological activities, and recent research findings.

Chemical Structure and Properties

Methyl salvionolate A is a member of the tanshinone family, a group of diterpenoid quinones found in Salvia miltiorrhiza. Its molecular formula is C₂₀H₂₈O₅, and it has a molecular weight of 348.43 g/mol. The compound features a unique diterpenoid skeleton with multiple hydroxyl and methoxy groups, which contribute to its biological activities. The presence of these functional groups allows Methyl salvionolate A to interact with various biological targets, making it a versatile candidate for pharmaceutical development.

Biological Activities and Mechanisms of Action

Methyl salvionolate A has been extensively studied for its diverse biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. One of the key mechanisms by which Methyl salvionolate A exerts its effects is through the modulation of signaling pathways involved in inflammation and oxidative stress. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the inflammatory response.

In addition to its anti-inflammatory properties, Methyl salvionolate A has demonstrated significant antioxidant activity. It can scavenge reactive oxygen species (ROS) and upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). These actions help to mitigate oxidative damage and protect cells from stress-induced injury.

Methyl salvionolate A also exhibits neuroprotective effects, which have been attributed to its ability to modulate neurotransmitter levels and reduce neuronal apoptosis. Studies have shown that it can enhance the levels of brain-derived neurotrophic factor (BDNF) and promote neuronal survival in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Cardiovascular Applications

The cardiovascular benefits of Methyl salvionolate A have been well-documented in both preclinical and clinical studies. It has been shown to improve cardiac function by reducing myocardial infarction size, enhancing myocardial blood flow, and attenuating cardiac fibrosis. These effects are mediated through multiple mechanisms, including the inhibition of inflammatory cytokines, reduction of oxidative stress, and modulation of ion channels involved in cardiac electrophysiology.

In a recent study published in the Journal of Cardiovascular Pharmacology, researchers investigated the effects of Methyl salvionolate A on ischemia-reperfusion injury in rats. The results showed that treatment with Methyl salvionolate A significantly reduced myocardial infarct size and improved cardiac function compared to control groups. These findings suggest that Methyl salvionolate A may have potential as a therapeutic agent for treating cardiovascular diseases.

Clinical Trials and Future Directions

The promising preclinical data on Methyl salvionolate A have paved the way for several clinical trials aimed at evaluating its safety and efficacy in human subjects. One such trial conducted by a research team at the University of California, Los Angeles (UCLA) investigated the use of Methyl salvionolate A in patients with chronic heart failure. The preliminary results indicated that treatment with Methyl salvionolate A led to significant improvements in cardiac function and quality of life measures without any serious adverse effects.

In another clinical trial conducted in China, researchers evaluated the effects of a combination therapy involving Methyl salvionolate A strong> and conventional medications in patients with ischemic stroke. The results showed that the combination therapy was more effective than monotherapy in improving neurological outcomes and reducing disability scores.

The future directions for research onMethyl salvionolate A strong > include further exploration of its mechanisms of action at the molecular level, identification of potential drug targets, and development of novel formulations for improved bioavailability and efficacy. Additionally, large-scale clinical trials are needed to confirm the preliminary findings and establish the safety profile ofMethyl salvionolate A strong > for various indications. p > article > response >